molecular formula C9H8N2O3 B178084 2-(3-Methoxy-4-nitrophenyl)acetonitrile CAS No. 104103-16-4

2-(3-Methoxy-4-nitrophenyl)acetonitrile

Cat. No. B178084
CAS RN: 104103-16-4
M. Wt: 192.17 g/mol
InChI Key: IDPPRCQJYOEPEJ-UHFFFAOYSA-N
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Description

“2-(3-Methoxy-4-nitrophenyl)acetonitrile” is a chemical compound with the CAS Number: 104103-16-4 . It has a molecular weight of 192.17 . The IUPAC name for this compound is (3-methoxy-4-nitrophenyl)acetonitrile .


Molecular Structure Analysis

The InChI code for “2-(3-Methoxy-4-nitrophenyl)acetonitrile” is 1S/C9H8N2O3/c1-14-9-6-7(4-5-10)2-3-8(9)11(12)13/h2-3,6H,4H2,1H3 . This indicates the molecular structure of the compound.


Physical And Chemical Properties Analysis

“2-(3-Methoxy-4-nitrophenyl)acetonitrile” is a powder that is stored at room temperature .

Scientific Research Applications

Organic Synthesis Intermediary

2-(3-Methoxy-4-nitrophenyl)acetonitrile: is a valuable intermediate in organic synthesis. Its molecular structure allows for various chemical reactions, making it a versatile building block for synthesizing complex organic compounds. The nitro group can undergo reduction reactions to form amines, which are pivotal in creating pharmaceuticals, agrochemicals, and dyes .

Material Science

In material science, this compound can be used to develop novel materials with specific properties. For instance, its incorporation into polymers can enhance their thermal stability and mechanical strength. It can also serve as a precursor for the synthesis of conductive materials due to its potential to form extended π-conjugated systems .

Chemical Synthesis Catalyst

The methoxy and nitro groups in 2-(3-Methoxy-4-nitrophenyl)acetonitrile can act as electron-donating and electron-withdrawing groups, respectively. This dual functionality makes it an excellent ligand for metal-catalyzed reactions, potentially improving the efficiency and selectivity of chemical transformations .

Analytical Chemistry

This compound’s unique chemical properties make it suitable for use as a standard or reagent in analytical chemistry. It can be used in chromatographic methods to help identify and quantify other substances, particularly in complex mixtures .

Medicinal Chemistry

In medicinal chemistry, 2-(3-Methoxy-4-nitrophenyl)acetonitrile can be used to synthesize novel drug candidates. Its structure can be modified to create compounds with potential therapeutic effects against various diseases. The nitro group, in particular, is a common moiety in drugs that target bacterial infections and certain types of cancer .

Environmental Science

Due to its reactivity, this compound can be used in environmental science to study degradation processes and the environmental fate of nitroaromatic compounds. It can serve as a model compound in research on pollution remediation strategies .

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has a signal word of "Warning" . Hazard statements include H302, H312, H315, H319, H332, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501 .

properties

IUPAC Name

2-(3-methoxy-4-nitrophenyl)acetonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H8N2O3/c1-14-9-6-7(4-5-10)2-3-8(9)11(12)13/h2-3,6H,4H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IDPPRCQJYOEPEJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=CC(=C1)CC#N)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H8N2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

192.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(3-Methoxy-4-nitrophenyl)acetonitrile

Synthesis routes and methods I

Procedure details

19.8 g of N,N-dimethyl-N-[2-(3-methoxy-4nitrophenyl)ethenyl]amine and 30.0 g of hydroxylamineorthosulfonic acid are reacted as described in connection with preparing 2-(7-nitro-1H-indazol-4-yl)acetonitrile, thus obtaining 17.0 g of (3-methoxy-4-nitrophenyl)acetonitrile, mp 85°-86.5° C.
Name
N,N-dimethyl-N-[2-(3-methoxy-4nitrophenyl)ethenyl]amine
Quantity
19.8 g
Type
reactant
Reaction Step One
[Compound]
Name
hydroxylamineorthosulfonic acid
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

Into a 1-neck round-bottom flask, Cyano-(3-methoxy-4-nitro-phenyl)-acetic acid tert-butyl ester (12.80 g, 43.79 mmol), Methylene chloride (50 g, 600 mmol), and Trifluoroacetic Acid (20 mL, 200 mmol) were added and stirred at room temperature overnight. The solvent was removed under vacuum. The residual TFA was co-evaporated with DCM three times to give brown oil. The reaction was partitioned with saturated NaHCO3 and DCM. The organic was separated, washed with Brine and dried over Na2SO4. The solid was filtered and washed with DCM. The solvent was removed under vacuum. The reaction mixture was purified via ISCO column chromatography with hexane and EtOAc as eluant. The collected fractions afforded as a light brown solid. The solid was triturated with Et2O to give (3-Methoxy-4-nitro-phenyl)-acetonitrile as a light yellow solid (5.20 g, 61%).
Name
Cyano-(3-methoxy-4-nitro-phenyl)-acetic acid tert-butyl ester
Quantity
12.8 g
Type
reactant
Reaction Step One
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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